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The following table summarizes the key outcomes from the pivotal API-CAT trial, which directly compared

reduced-dose and full-dose apixaban for extended VTE treatment in active cancer patients [1] [2].

Reduced-Dose Full-Dose
Outcome Measure Apixaban (2.5 mg Apixaban (5 mg Result

twice daily) twice daily)
Primary Efficacy 18 patients (2.1%) 24 patients (2.8%) Noninferior (p=0.001
Outcome: Recurrent VTE for noninferiority)
(fatal or nonfatal)
Key Safety Outcome: 102 patients (12.1%) 136 patients Significantly Lower
Clinically Relevant Bleeding (15.6%) (p=0.03)
All-Cause Mortality 17.7% 19.6% Not statistically

significant

A 2025 meta-analysis further supports these findings, concluding that reduced-dose apixaban offers
comparable efficacy to full-dose regimens for extended secondary VTE prophylaxis in cancer patients, with

a potential reduction in clinically relevant bleeding [3].

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s548874?utm_src=pdf-body
https://www.smolecule.com/products/s548874?utm_src=pdf-interest
https://www.smolecule.com/products/s548874?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/40162636/
https://www.acc.org/Latest-in-Cardiology/Journal-Scans/2025/03/24/16/30/sat-930am-api-cat-acc-2025
https://www.smolecule.com/products/s548874?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/40990099/
https://www.smolecule.com/products/s548874?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

API-CAT Trial Protocol Summary

For your experimental design, here is a detailed methodology of the API-CAT trial [1]:

e Trial Design: Randomized, double-blind, noninferiority trial with blinded central outcome adjudication.
¢ Patient Population: Adults with active cancer and proximal deep-vein thrombosis or pulmonary
embolism who had completed at least 6 months of therapeutic anticoagulation.
¢ Intervention Groups: Patients were randomized 1:1 to:
o Experimental Arm: Oral apixaban at a reduced dose of 2.5 mg, twice daily.
o Control Arm: Oral apixaban at a full dose of 5.0 mg, twice daily.
e Treatment Duration: 12 months.
e Primary Efficacy Endpoint: Centrally adjudicated fatal or nonfatal recurrent VTE.
¢ Key Secondary Safety Endpoint: Clinically relevant bleeding (a composite of major bleeding and
clinically relevant non-major bleeding).
¢ Noninferiority Margin: The trial design specified a margin of 2.00 for the upper boundary of the 95%
confidence interval of the subhazard ratio.

Mechanism of Action: Apixaban in the Coagulation
Cascade

The diagram below illustrates the specific target of apixaban within the coagulation signaling pathway.
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Apixaban is a highly selective, reversible, direct inhibitor of coagulation factor Xa (both free and clot-
bound) [4] [5]. By blocking factor Xa, it prevents the conversion of prothrombin to thrombin, thereby
interrupting the final common pathway of the coagulation cascade and reducing thrombin generation and

fibrin clot formation [4]. Its antithrombotic effect does not require antithrombin III.
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Key Considerations for Researchers

o Patient Selection: The API-CAT trial findings are most applicable to clinically stable patients with
active cancer who have tolerated an initial 6-month course of anticoagulation. The safety of this
regimen in patients with a very high bleeding risk remains to be fully defined [1].

¢ Bleeding Risk Management: The significant reduction in bleeding with the 2.5 mg dose is a major
advantage. Research into reversal agents like andexanet alfa (FDA-approved in 2018) is relevant for
managing bleeding emergencies in clinical trials [6].

¢ Dosing Precision: Note that this "reduced dose" (2.5 mg twice daily) is distinct from the standard
dose reduction criteria for apixaban in atrial fibrillation (which is based on age, weight, and

creatinine) [4]. This protocol specifies the 2.5 mg dose specifically for extended VTE treatment in
cancer.

The HI-PRO trial, which demonstrated the efficacy of extended low-dose apixaban in patients with
provoked VTE and enduring risk factors, offers a parallel research model that may inform studies in other

high-risk patient populations [7] [8] [9].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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